Cas no 141483-15-0 (2-Fluoro-5-(trifluoromethyl)phenol)

• Product Name: 2-Fluoro-5-(trifluoromethyl)phenol
• CAS No: 141483-15-0
• MF: C₇H₄F₄O
• MW: 180.099676132202
• MDL: MFCD00061286
• CID: 64672
• PubChem ID: 518888
• Update Time: 2025-05-25

2-Fluoro-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-trifluoromethylphenol
• alpha,alpha,alpha,6-Tetrafluoro-m-cresol
• 2-Fluoro-5-(trifluoromethyl)phenol
• 2-FLUORO-5-(TRIFLUOROMETHYL)PHENOL (GC)
• 2-fluoro-5-trifluoromethyl-1-phenol
• 2-Fluoro-5-trifluoro-methylphenol
• 4-Fluoro-3-hydroxybenzotrifluoride
• 5-(trifluoromethyl)-2-fluorophenol
• 141483-15-0
• Phenol, 2-fluoro-5-(trifluoromethyl)-
• AC-3811
• DS-0822
• FT-0612354
• 2-Fluoro-5-trifluoromethyl-phenol
• SCHEMBL104056
• CS-W017229
• EN300-253349
• F0780
• AKOS005258020
• 2-Fluoro-5-(trifluoromethyl)phenol, 97%
• BisphenolC
• MFCD00061286
• J-007503
• PS-8541
• AM20060191
• A3053
• DTXSID20333842
• DTXCID30284932
• DB-023736

• MDL： MFCD00061286
• Inchi： 1S/C7H4F4O/c8-5-2-1-4(3-6(5)12)7(9,10)11/h1-3,12H
• InChI Key： MCOSBFKOUQAIJS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)O)F)(F)F
• BRN： 8392138

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless liquid with phenol like odor
• Density: 1.436 g/mL at 25 °C(lit.)
• Boiling Point: 146 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.439(lit.)
• PSA: 20.23000
• LogP: 2.55010
• Solubility: Insoluble in water

2-Fluoro-5-(trifluoromethyl)phenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluoro-5-(trifluoromethyl)phenol

Comprehensive Analysis of 2-Fluoro-5-(trifluoromethyl)phenol (CAS No. 141483-15-0): Properties, Applications, and Industry Trends

2-Fluoro-5-(trifluoromethyl)phenol (CAS 141483-15-0) is a fluorinated aromatic compound gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both fluoro and trifluoromethyl substituents, contributes to enhanced lipophilicity and metabolic stability, making it a valuable intermediate in modern synthetic chemistry. Recent studies highlight its role in optimizing drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's phenol core allows versatile functionalization, enabling its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. Researchers increasingly focus on its electron-withdrawing properties, which improve the bioavailability of lead compounds. Industry reports indicate growing demand for fluorinated building blocks like 2-Fluoro-5-(trifluoromethyl)phenol, driven by the pharmaceutical sector's need for novel bioisosteres and proton pump modifiers.

From a material science perspective, this compound demonstrates interesting surface energy modulation characteristics. Its trifluoromethyl group contributes to hydrophobic surface modifications, relevant for creating water-repellent coatings in electronic components. Patent analyses reveal emerging applications in OLED materials, where its fluorine substitution pattern helps tune electron transport layers for improved device efficiency.

Environmental considerations surrounding fluorinated compounds have prompted innovation in greener synthesis routes for 141483-15-0. Recent advancements include catalytic fluorination methods that reduce byproduct formation, addressing concerns about PFAS alternatives. The compound's moderate polarity also makes it suitable for HPLC method development, with researchers utilizing it as a reference standard in analytical method validation.

Market intelligence suggests expanding applications in crop protection chemicals, where its meta-substitution pattern enhances systemic movement in plant tissues. Regulatory agencies increasingly evaluate fluorine-containing agrochemicals for their improved target specificity and reduced environmental persistence compared to traditional formulations.

Thermodynamic studies of 2-Fluoro-5-(trifluoromethyl)phenol reveal valuable insights into intramolecular hydrogen bonding effects. Computational chemistry models demonstrate how its ortho-fluoro interaction influences conformational preferences, information crucial for rational drug design. These findings contribute to the growing field of fluorine-specific molecular interactions in medicinal chemistry.

Quality control protocols for CAS 141483-15-0 emphasize rigorous spectroscopic characterization, including ¹⁹F NMR analysis to verify substitution patterns. The compound's crystalline properties have been investigated for potential applications in co-crystal engineering, particularly for improving the solubility of poorly water-soluble active pharmaceutical ingredients.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs), where its phenolic hydroxyl group serves as a coordination site for constructing porous materials with tailored pore environments. This aligns with current interests in fluorinated MOFs for gas storage and separation technologies.

Process chemistry innovations have developed continuous flow methods for producing 2-Fluoro-5-(trifluoromethyl)phenol, improving yield and safety profiles compared to batch processes. These advancements support the pharmaceutical industry's shift toward continuous manufacturing paradigms for key intermediates.

The compound's structure-activity relationships continue to be explored in medicinal chemistry, particularly regarding fluorine-arene interactions with biological targets. Recent publications highlight its incorporation into allosteric modulators for G-protein coupled receptors, demonstrating the ongoing relevance of this fluorinated phenol scaffold in drug discovery.